1-[3,5-BIS(DIFLUOROMETHYL)-5-HYDROXY-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)-1-BUTANONE

• IUPAC Name: 1-[3,5-bis(difluoromethyl)-5-hydroxy-4H-pyrazol-1-yl]-2-(4-chloro-3,5-dimethylpyrazol-1-yl)butan-1-one
• InChI: InChI=1S/C14H17ClF4N4O2/c1-4-9(22-7(3)10(15)6(2)20-22)12(24)23-14(25,13(18)19)5-8(21-23)11(16)17/h9,11,13,25H,4-5H2,1-3H3
• InChI Key: JHZHZDBHJPVTFV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1C(CC(=N1)C(F)F)(C(F)F)O)N2C(=C(C(=N2)C)Cl)C
• Molecular Formula: C14H17ClF4N4O2
• Molecular Weight: 384.76 g/mol

Description

1-[3,5-BIS(DIFLUOROMETHYL)-5-HYDROXY-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)-1-BUTANONE is a complex organic compound characterized by its unique structure, which includes multiple pyrazole rings and various functional groups

Preparation Methods

The synthesis of 1-[3,5-BIS(DIFLUOROMETHYL)-5-HYDROXY-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)-1-BUTANONE involves multiple steps, including the formation of pyrazole rings and the introduction of difluoromethyl and chloro groups. The synthetic routes typically involve the use of reagents such as hydrazines, aldehydes, and halogenating agents under controlled conditions. Industrial production methods may involve optimization of these synthetic routes to enhance yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The difluoromethyl groups can be reduced under specific conditions.

Substitution: The chloro group can undergo nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[3,5-BIS(DIFLUOROMETHYL)-5-HYDROXY-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)-1-BUTANONE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The difluoromethyl and chloro groups play a crucial role in its reactivity and binding affinity. The compound may interact with enzymes, receptors, or other biomolecules, leading to various biological effects.

Comparison with Similar Compounds

Similar compounds include other pyrazole derivatives with different substituents. For example:

• 3,5-bis(difluoromethyl)-1-[(3,5-dimethyl-1H-pyrazol-1-yl)acetyl]-4,5-dihydro-1H-pyrazol-5-ol
• 3,5-bis(difluoromethyl)-1-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}-4,5-dihydro-1H-pyrazol-5-ol These compounds share structural similarities but differ in their specific functional groups, leading to variations in their chemical and biological properties.